2-Methylaminobenzobicyclo-(2.2.2)octene
Description
2-Methylaminobenzobicyclo[2.2.2]octene is a conformationally restricted bicyclic compound featuring a benzannulated bicyclo[2.2.2]octene core with a methylamino substituent. This structure enforces a rigid, fully extended (trans antiperiplanar) conformation, mimicking bioactive phenylethylamines like amphetamine. Its design leverages the bicyclo[2.2.2]octene framework’s strain-free rigidity to optimize interactions with enzyme active sites, such as phenylethanolamine N-methyltransferase (PNMT), where it acts as a competitive inhibitor .
Properties
CAS No. |
14342-14-4 |
|---|---|
Molecular Formula |
C13H18ClN |
Molecular Weight |
223.74 g/mol |
IUPAC Name |
(1S,8S,9S)-N-methyltricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-amine;hydrochloride |
InChI |
InChI=1S/C13H17N.ClH/c1-14-13-8-9-6-7-12(13)11-5-3-2-4-10(9)11;/h2-5,9,12-14H,6-8H2,1H3;1H/t9-,12-,13-;/m0./s1 |
InChI Key |
SSJXMJXUXOIANO-USHQGOFLSA-N |
SMILES |
CNC1CC2CCC1C3=CC=CC=C23.Cl |
Isomeric SMILES |
CN[C@H]1C[C@@H]2CC[C@H]1C3=CC=CC=C23.Cl |
Canonical SMILES |
CNC1CC2CCC1C3=CC=CC=C23.Cl |
Synonyms |
2-methylaminobenzobicyclo-(2.2.2)octene |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Conformational Selectivity : The bicyclo[2.2.2]octene framework enforces a fully extended conformation critical for PNMT inhibition, unlike flexible or gauche-mimicking analogs .
Synthetic Versatility : Diels–Alder and RCM strategies enable rapid derivatization, as seen in propellanes and fused systems .
Thermodynamic Advantage : Strain-free stability enhances in vivo longevity compared to strained bicyclo[2.2.1]heptene systems .
Diverse Bioactivity : Applications span enzyme inhibition (PNMT, 11β-HSD1, 3CLpro) and bioisosteric replacement (phenyl rings) .
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